Cas no 1699229-20-3 (1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine)

• Product Name: 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine
• CAS No: 1699229-20-3
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 6510621
• PubChem ID: 136837389
• Update Time: 2025-07-02

1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine
• EN300-1118235
• 1699229-20-3
• 1-{6-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}piperidine

• Inchi： 1S/C11H19N5/c1-9-7-12-10-13-11(14-16(10)8-9)15-5-3-2-4-6-15/h9H,2-8H2,1H3,(H,12,13,14)
• InChI Key： SKXDAAYHPUMCPN-UHFFFAOYSA-N
• SMILES： N1(C2N=C3NCC(C)CN3N=2)CCCCC1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine

Recent Advances in the Study of 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine (CAS: 1699229-20-3)

The compound 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine (CAS: 1699229-20-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyrimidine core linked to a piperidine moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are often implicated in various diseases, including cancer and inflammatory disorders. In vitro and in vivo studies have demonstrated that 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine exhibits potent inhibitory effects on certain kinases, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a targeted therapy for conditions where kinase dysregulation plays a critical role.

Another area of interest is the compound's synthetic accessibility and structural versatility. Researchers have developed efficient synthetic routes to produce 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine with high yield and purity, enabling further pharmacological evaluations. Structural-activity relationship (SAR) studies have also been conducted to identify key modifications that enhance its bioactivity and selectivity, paving the way for the development of next-generation derivatives.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in other therapeutic areas. For instance, preliminary studies indicate that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to assess its suitability for clinical development.

Despite these promising findings, challenges remain in translating 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine into a clinically viable drug. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperidine (CAS: 1699229-20-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research into its mechanism of action, optimization of its chemical structure, and evaluation of its safety and efficacy will be critical for its advancement into clinical trials. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.